Cas no 2172095-51-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopropane-1-carboxylic acid
• CAS No: 2172095-51-9
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6415255
• PubChem ID: 165760806
• Update Time: 2025-06-13

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopropane-1-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanamido]cyclopropane-1-carboxylic acid
• 2172095-51-9
• EN300-1543515

• Inchi： 1S/C24H26N2O6/c1-31-20(21(27)26-24(11-12-24)22(28)29)10-13-25-23(30)32-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-20H,10-14H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： APAAWCRNTOCJMI-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopropane-1-carboxylic acid

Research Briefing on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopropane-1-carboxylic acid (CAS: 2172095-51-9)

Recent advances in peptide synthesis and drug development have highlighted the importance of specialized building blocks such as 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanamidocyclopropane-1-carboxylic acid (CAS: 2172095-51-9). This compound, featuring an Fmoc-protected amino group and a cyclopropane carboxylic acid moiety, has emerged as a critical intermediate in the synthesis of constrained peptides and peptidomimetics. Its unique structural features enable the introduction of conformational constraints, which are essential for enhancing peptide stability, bioavailability, and target binding affinity.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel protease inhibitors. Researchers utilized 2172095-51-9 to synthesize cyclopropane-containing dipeptide analogs that exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. The constrained geometry imposed by the cyclopropane ring was found to significantly improve metabolic stability compared to linear analogs, while maintaining strong target engagement.

Further investigations into the synthetic applications of this compound have revealed its versatility in solid-phase peptide synthesis (SPPS). The Fmoc-protecting group allows for orthogonal deprotection strategies, while the methoxybutanamide linker enhances solubility during coupling reactions. Recent optimization studies (2024, Organic Process Research & Development) have established improved synthetic protocols for this building block, achieving >95% purity at multi-gram scales through recrystallization from ethyl acetate/hexane mixtures.

Notably, the cyclopropane-1-carboxylic acid moiety in 2172095-51-9 has shown particular promise in the design of peptide-based therapeutics targeting protein-protein interactions (PPIs). Molecular modeling studies indicate that the rigid cyclopropane ring effectively mimics turn structures in β-sheets, making it valuable for disrupting challenging PPIs. Several pharmaceutical companies have incorporated derivatives of this compound into their drug discovery pipelines, particularly for oncology and infectious disease targets.

Ongoing research is exploring the potential of 2172095-51-9 in the development of peptide-drug conjugates (PDCs). Preliminary results suggest that the compound's structural features may facilitate tumor-specific delivery of cytotoxic payloads while minimizing off-target effects. The field anticipates further clinical translation of these findings in the coming years, potentially opening new avenues for targeted cancer therapies.